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Compound of Interest

Compound Name: SGC6870N

Cat. No.: B15588080 Get Quote

Essential Safety and Handling of SGC6870N
For laboratory personnel engaged in drug development and scientific research, ensuring safe

handling of chemical compounds is paramount. This guide provides essential safety protocols

and logistical information for the handling and disposal of SGC6870N, a negative control for the

potent and selective PRMT6 allosteric inhibitor, SGC6870. As the toxicological properties of

SGC6870N have not been fully investigated, it is crucial to handle this compound with the

utmost care, adhering to standard laboratory safety procedures for research chemicals of

unknown hazard.[1]

Personal Protective Equipment (PPE)
The following personal protective equipment should be worn at all times when handling

SGC6870N to minimize exposure and ensure personal safety.
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PPE Category Specification

Eye Protection Safety glasses with side shields or goggles.

Hand Protection

Chemical-resistant gloves, such as nitrile

rubber. It is recommended to use gloves with a

minimum thickness of 0.11 mm and a

breakthrough time of at least 480 minutes.

Inspect gloves for any damage prior to use.

Body Protection
A lab coat or other protective clothing should be

worn to prevent skin contact.

Respiratory

If working in a poorly ventilated area or if there

is a risk of aerosolization, a NIOSH-approved

respirator may be necessary.

Handling and Storage
Proper handling and storage are critical to maintaining the integrity of SGC6870N and ensuring

a safe laboratory environment.

Handling: Handle in a well-ventilated area, preferably in a chemical fume hood, to avoid

inhalation of any dust or vapors. Avoid contact with skin, eyes, and clothing. After handling,

wash hands thoroughly.[2]

Storage: Store in a tightly sealed container in a cool, dry, and well-ventilated place. The

recommended storage temperature is 2-8°C.

Spill and Disposal Procedures
In the event of a spill, appropriate measures must be taken to contain and clean the area

safely.

Spill Containment: For small spills, wipe up with an absorbent material. For larger spills, dike

the area to prevent spreading and absorb with an inert material such as vermiculite or sand.

[2]
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Disposal: Dispose of SGC6870N and any contaminated materials in accordance with local,

state, and federal regulations for chemical waste. Do not allow the chemical to enter drains.

First Aid Measures
In case of accidental exposure, follow these first aid guidelines:

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, lifting the

upper and lower eyelids occasionally. Seek medical attention if irritation persists.

Skin Contact: Wash the affected area with soap and water. Remove contaminated clothing

and wash it before reuse.

Inhalation: Move to fresh air. If breathing is difficult, provide oxygen. If not breathing, give

artificial respiration. Seek medical attention.

Ingestion: Do not induce vomiting. Rinse mouth with water and seek immediate medical

attention.

Experimental Workflow for Safe Handling of
SGC6870N
The following diagram outlines the procedural steps for the safe handling and disposal of

SGC6870N in a laboratory setting.
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Start: Receive SGC6870N
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SGC6870N Safe Handling and Disposal Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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